4-chloro-N-[3-(2-quinoxalinyl)phenyl]benzamide

• IUPAC Name: 4-chloro-N-(3-quinoxalin-2-ylphenyl)benzamide
• InChI: InChI=1S/C21H14ClN3O/c22-16-10-8-14(9-11-16)21(26)24-17-5-3-4-15(12-17)20-13-23-18-6-1-2-7-19(18)25-20/h1-13H,(H,24,26)
• InChI Key: IPQDSFVSQSHOIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CC(=N2)C3=CC(=CC=C3)NC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H14ClN3O
• Molecular Weight: 359.8 g/mol

Description

The compound “4-chloro-N-[3-(2-quinoxalinyl)phenyl]benzamide” is a complex organic molecule that contains a benzamide group and a quinoxalinyl group. Benzamides are derivatives of benzoic acid and are known for their wide range of biological activities. Quinoxalines are nitrogen-containing heterocycles that also exhibit various biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide group attached to a quinoxaline ring via a phenyl linker. The exact structure would need to be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, benzamides and quinoxalines are known to undergo a variety of chemical reactions. For instance, benzamides can participate in nucleophilic substitution reactions, and quinoxalines can be involved in various condensation and cyclization reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, benzamides are typically off-white solids and slightly soluble in water.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. For instance, some benzamides and quinoxalines have been found to exhibit antimicrobial, antifungal, and antitubercular activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety measures should be taken when handling this compound.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, as well as the development of new synthetic methods for its preparation.